molecular formula C19H19ClN4O3 B2694992 N-(2-chlorobenzyl)-3-oxo-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide CAS No. 1207001-68-0

N-(2-chlorobenzyl)-3-oxo-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

Cat. No. B2694992
CAS RN: 1207001-68-0
M. Wt: 386.84
InChI Key: AJQRALSVWLPHML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound contains a pyrazolo[4,3-c]pyridine core, which is a type of nitrogen-containing heterocycle. It also has a tetrahydrofuran group, which is a type of oxygen-containing heterocycle . The compound also contains a carboxamide group, which is a common functional group in many bioactive compounds .


Molecular Structure Analysis

The compound likely has a complex 3D structure due to the presence of multiple heterocycles and functional groups. The exact structure would depend on the specific arrangement of these groups in the molecule .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, the presence of the tetrahydrofuran group could make the compound polar and potentially soluble in water .

Scientific Research Applications

Synthesis of Heterocyclic Compounds

This chemical compound serves as a precursor in the synthesis of diverse heterocyclic structures, which are crucial for developing new therapeutic agents. For instance, the synthesis of 7-substituted pyrazolo[1,5-a]pyrimidine-3-carboxamides demonstrates the compound's utility in creating pyrazolopyrimidine derivatives, known for their wide range of biological activities (Drev et al., 2014). Similarly, the creation of 1,5-disubstituted-4-oxo-4,5-dihydro-1H-pyrazolo[4,3-c]pyridine-7-carboxamides highlights a method for generating functionally diverse molecules for further pharmaceutical evaluation (Grošelj et al., 2015).

Biological Activities

Research into the biological activities of synthesized derivatives showcases the potential therapeutic applications of compounds derived from N-(2-chlorobenzyl)-3-oxo-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide. For example, novel pyrazolopyrimidines derivatives have been evaluated for their anticancer and anti-5-lipoxygenase agents, indicating the compound's role in developing new treatments for cancer and inflammation (Rahmouni et al., 2016).

Antimicrobial and Antimycobacterial Activity

Derivatives synthesized from this compound have been explored for their antimicrobial and antimycobacterial activities, suggesting its importance in combating infectious diseases. Studies have demonstrated the synthesis of nicotinic acid hydrazide derivatives and their screening against various microbial strains, underlining the potential for developing new antimicrobial agents (R.V.Sidhaye et al., 2011).

Future Directions

The future directions for research on this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail .

properties

IUPAC Name

N-[(2-chlorophenyl)methyl]-3-oxo-5-(oxolan-2-ylmethyl)-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H19ClN4O3/c20-16-6-2-1-4-12(16)8-21-18(25)14-10-24(9-13-5-3-7-27-13)11-15-17(14)22-23-19(15)26/h1-2,4,6,10-11,13H,3,5,7-9H2,(H,21,25)(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AJQRALSVWLPHML-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(OC1)CN2C=C3C(=NNC3=O)C(=C2)C(=O)NCC4=CC=CC=C4Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H19ClN4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

386.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-chlorobenzyl)-3-oxo-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.